Cas no 2228378-11-6 (tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate)

• Product Name: tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate
• CAS No: 2228378-11-6
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• CID: 5877651
• PubChem ID: 165621847
• Update Time: 2025-09-18

tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1883794
• tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate
• 2228378-11-6

• Inchi： 1S/C12H20F3NO3/c1-8(2)16(10(18)19-11(3,4)5)7-6-9(17)12(13,14)15/h8H,6-7H2,1-5H3
• InChI Key： ZJYNNWIOQJKVJL-UHFFFAOYSA-N
• SMILES： FC(C(CCN(C(=O)OC(C)(C)C)C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 283.13952799g/mol
• Monoisotopic Mass: 283.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate

Recent Advances in the Study of tert-Butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate (CAS: 2228378-11-6)

The compound tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate (CAS: 2228378-11-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, characterized by its trifluoromethyl ketone moiety, exhibits unique chemical properties that make it a promising candidate for the design of enzyme inhibitors and bioactive molecules. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanistic roles and therapeutic potential.

One of the key advancements in the study of this compound is its application as a building block in the synthesis of protease inhibitors. Researchers have demonstrated that the trifluoro-3-oxobutyl group can act as a reactive electrophile, enabling covalent binding to the active sites of target enzymes. This mechanism has been particularly explored in the context of serine and cysteine proteases, where the compound has shown inhibitory activity at nanomolar concentrations. The tert-butyl carbamate group further enhances the stability and bioavailability of the molecule, making it suitable for in vivo studies.

In addition to its role as an enzyme inhibitor, recent investigations have highlighted the compound's utility in the development of fluorinated analogs of biologically active molecules. The incorporation of fluorine atoms into organic compounds often improves their metabolic stability, lipophilicity, and binding affinity. Studies have reported the successful use of tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate as a precursor in the synthesis of fluorinated peptides and small-molecule drugs, with promising results in preclinical models of inflammatory and oncological diseases.

Another area of interest is the compound's potential in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles and polymeric carriers to enhance the specificity and efficacy of therapeutic agents. Preliminary data suggest that the carbamate linkage can be cleaved under physiological conditions, releasing the active payload in a controlled manner. This approach has been tested in models of drug-resistant cancers, where the compound's ability to overcome efflux pump-mediated resistance has been particularly noteworthy.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic and safety profiles. Recent toxicological studies have identified potential off-target effects associated with the trifluoromethyl ketone group, necessitating further structural modifications. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations and refine the compound's design.

In conclusion, tert-butyl N-(propan-2-yl)-N-(4,4,4-trifluoro-3-oxobutyl)carbamate (CAS: 2228378-11-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique chemical properties and broad applicability in enzyme inhibition, fluorinated drug design, and targeted delivery systems underscore its importance in the field. Ongoing research aims to translate these findings into clinically viable therapeutics, with the potential to address unmet medical needs in various disease areas.